7-bromo-6-chloro-3H-imidazo[4,5-b]pyridine

• CAS No.: 1781878-14-5
• Molecular Formula: C6H3BrClN3
• Molecular Weight: 232.5

Description

7-bromo-6-chloro-3H-imidazo[4,5-b]pyridine is a heterocyclic compound that belongs to the imidazo[4,5-b]pyridine family. This compound is characterized by the presence of bromine and chlorine atoms at the 7 and 6 positions, respectively, on the imidazo[4,5-b]pyridine ring system. It is of significant interest in medicinal chemistry due to its potential biological activities and its role as a building block for the synthesis of various pharmacologically active molecules.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 7-bromo-6-chloro-3H-imidazo[4,5-b]pyridine typically involves the following steps:

Starting Materials: The synthesis begins with 2,3-diaminopyridine as the primary starting material.

Bromination and Chlorination: The introduction of bromine and chlorine atoms is achieved through halogenation reactions. For instance, bromination can be carried out using bromine or N-bromosuccinimide (NBS) in the presence of a suitable solvent like acetic acid. Chlorination can be performed using thionyl chloride or phosphorus pentachloride.

Cyclization: The halogenated intermediate undergoes cyclization to form the imidazo[4,5-b]pyridine core. This step often involves the use of a dehydrating agent such as polyphosphoric acid or phosphorus oxychloride.

Industrial Production Methods

In an industrial setting, the production of 7-bromo-6-chloro-3H-imidazo[4,5-b]pyridine may involve continuous flow processes to enhance efficiency and yield. The use of automated reactors and optimized reaction conditions ensures consistent quality and scalability.

Chemical Reactions Analysis

Types of Reactions

7-bromo-6-chloro-3H-imidazo[4,5-b]pyridine can undergo various chemical reactions, including:

Substitution Reactions: The bromine and chlorine atoms can be substituted with other functional groups through nucleophilic substitution reactions.

Oxidation and Reduction: The compound can participate in oxidation and reduction reactions, altering its oxidation state and functional groups.

Coupling Reactions: It can undergo coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings to form carbon-carbon and carbon-nitrogen bonds, respectively.

Common Reagents and Conditions

Nucleophilic Substitution: Reagents like sodium methoxide or potassium tert-butoxide in polar aprotic solvents (e.g., dimethyl sulfoxide) are commonly used.

Oxidation: Oxidizing agents such as potassium permanganate or hydrogen peroxide can be employed.

Coupling Reactions: Palladium catalysts, along with appropriate ligands and bases, are used in coupling reactions.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, substitution reactions can yield derivatives with various functional groups, while coupling reactions can produce complex heterocyclic compounds.

Scientific Research Applications

7-bromo-6-chloro-3H-imidazo[4,5-b]pyridine has a wide range of applications in scientific research:

Medicinal Chemistry: It serves as a core structure for the development of drugs targeting various diseases, including cancer, infectious diseases, and neurological disorders.

Biological Studies: The compound is used in the study of enzyme inhibition, receptor binding, and cellular signaling pathways.

Material Science: It is explored for its potential use in the development of organic semiconductors and other advanced materials.

Mechanism of Action

The mechanism of action of 7-bromo-6-chloro-3H-imidazo[4,5-b]pyridine involves its interaction with specific molecular targets, such as enzymes or receptors. The bromine and chlorine atoms can enhance binding affinity and selectivity towards these targets. The compound may inhibit enzyme activity or modulate receptor function, leading to therapeutic effects.

Comparison with Similar Compounds

Similar Compounds

6-bromo-7-chloro-3H-imidazo[4,5-b]pyridine: Similar in structure but with reversed positions of bromine and chlorine.

7-bromo-6-fluoro-3H-imidazo[4,5-b]pyridine: Fluorine replaces chlorine, potentially altering biological activity.

7-chloro-6-bromo-3H-imidazo[4,5-b]pyridine: Another positional isomer with different halogen placement.

Uniqueness

7-bromo-6-chloro-3H-imidazo[4,5-b]pyridine is unique due to its specific halogenation pattern, which can influence its chemical reactivity and biological properties. The presence of both bromine and chlorine atoms provides opportunities for diverse chemical modifications and potential therapeutic applications.